10-ethoxy-3-(4-fluoro-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione

• IUPAC Name: 6-ethoxy-10-(4-fluoro-3-methylphenyl)-9-methyl-8-oxa-10,12-diazatricyclo[7.3.1.02,7]trideca-2(7),3,5-triene-11-thione
• InChI: InChI=1S/C20H21FN2O2S/c1-4-24-17-7-5-6-14-16-11-20(3,25-18(14)17)23(19(26)22-16)13-8-9-15(21)12(2)10-13/h5-10,16H,4,11H2,1-3H3,(H,22,26)
• InChI Key: JHQWRKKXFYCLDE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC2=C1OC3(CC2NC(=S)N3C4=CC(=C(C=C4)F)C)C
• Molecular Formula: C20H21FN2O2S
• Molecular Weight: 372.5 g/mol
• CAS No.: 1019137-40-6

Description

10-Ethoxy-3-(4-fluoro-3-methylphenyl)-2-methyl-5,6-dihydro-2H-2,6-methanobenzo[g][1,3,5]oxadiazocine-4(3H)-thione is a structurally complex heterocyclic compound characterized by a fused benzoxadiazocine core. Key features include:

• A thione (-C=S) group at position 4, which enhances reactivity and binding affinity through sulfur-mediated interactions.
• Substituents:
  • Ethoxy group at position 10, influencing solubility and steric effects.
  • 4-Fluoro-3-methylphenyl group at position 3, contributing to lipophilicity and electronic modulation.
  • Methyl group at position 2, further modifying steric bulk.

This compound belongs to a class of sulfur-containing heterocycles, which are often explored for pharmaceutical applications due to their metabolic stability and bioactivity .

Comparison with Similar Compounds

Structural Differences :

• Position 3 substituent : 3-Methoxypropyl group instead of 4-fluoro-3-methylphenyl.
• Impact :
  • Reduced aromaticity and increased alkyl chain flexibility.
  • Lower molecular weight (336.45 g/mol vs. target compound’s estimated ~390 g/mol).
    
    Physical Properties :

Property	Value
Molecular formula	C₁₇H₂₄N₂O₃S
Molecular weight	336.45 g/mol
Predicted density	~1.3 g/cm³
Synthesis	Prepared via thionation using P₂S₅

Functional Implications :

• The 3-methoxypropyl group may enhance solubility in polar solvents but reduce affinity for aromatic binding pockets compared to the fluorinated phenyl group in the target compound .

10-Methoxy-2-methyl-3-(4-methylphenyl)-2,3,5,6-tetrahydro-4H-2,6-methano-1,3,5-benzoxadiazocine-4-thione (CAS: 702655-73-0)

Structural Differences :

• Position 10 substituent : Methoxy group instead of ethoxy.
• Position 3 substituent : 4-Methylphenyl group instead of 4-fluoro-3-methylphenyl.
  Physical Properties :

Property	Value
Molecular formula	C₁₉H₂₀N₂O₂S
Molecular weight	340.44 g/mol
Predicted boiling point	466.9 ± 55.0 °C
Predicted pKa	12.90 ± 0.40

Functional Implications :

• The 4-methylphenyl group lacks fluorine’s electron-withdrawing effects, altering electronic distribution and binding kinetics .

Key Research Findings

• SAR Insights: Fluorinated aryl groups (as in the target compound) improve binding to hydrophobic enzyme pockets compared to alkyl or non-fluorinated aryl substituents . Ethoxy groups prolong half-life in vivo compared to methoxy, as observed in related benzoxadiazocines .
• Thermodynamic Stability :
  • The fused bicyclic framework confers rigidity, reducing entropy penalties during molecular recognition events .